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Compound of Interest

Compound Name: Ethyl 3-bromo-5-iodobenzoate

Cat. No.: B575176 Get Quote

An In-depth Technical Guide to the Stability and Storage of Ethyl 3-bromo-5-iodobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and storage requirements for

Ethyl 3-bromo-5-iodobenzoate (CAS No: 186772-44-1). The information presented herein is

crucial for maintaining the integrity and purity of this compound in research and development

settings.

Chemical and Physical Properties
Ethyl 3-bromo-5-iodobenzoate is a halogenated aromatic ester. Its structure, containing both

bromine and iodine substituents, influences its reactivity and stability.

Property Value

Molecular Formula C₉H₈BrIO₂

Molecular Weight 354.97 g/mol

Appearance Powder[1]

Solubility No data available in water[1]

Recommended Storage and Handling
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Proper storage and handling are paramount to prevent degradation and ensure the safety of

personnel.

Storage Conditions:

It is recommended to store Ethyl 3-bromo-5-iodobenzoate in a tightly closed container in a

cool, dry, and well-ventilated area.[2] Some suppliers also recommend refrigeration.[1] To

prevent degradation, the compound should be kept away from sources of ignition.[2]

Handling Procedures:

When handling Ethyl 3-bromo-5-iodobenzoate, it is advised to work in a chemical fume hood.

[1] Personal protective equipment, including safety glasses, appropriate gloves, and protective

clothing, should be worn to avoid contact with the eyes and skin.[1][2] In case of contact, flush

the affected area with plenty of water for at least 15 minutes.[1] Avoid breathing in dust, vapor,

mist, or gas.[1]

Table 1: Summary of Recommended Storage and
Incompatible Materials

Parameter Recommendation

Storage Temperature Cool, dry place; Refrigeration recommended[1]

Atmosphere Store in a tightly closed container[1][2]

Light Store away from light (inferred)

Incompatible Materials Strong oxidizing agents[2]

Conditions to Avoid Heat, flames, and sparks[1]; Dust generation[2]

Chemical Stability
Ethyl 3-bromo-5-iodobenzoate is stable under recommended storage conditions.[2] However,

it is susceptible to degradation under certain conditions.

Thermal Stability:
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Exposure to high temperatures, flames, or sparks should be avoided as it can lead to thermal

decomposition.[1] Hazardous decomposition products formed under fire conditions include

carbon oxides, hydrogen bromide, and hydrogen iodide.[2]

Photostability:

While specific photostability data for Ethyl 3-bromo-5-iodobenzoate is not readily available,

halogenated aromatic compounds can be susceptible to photodegradation. It is prudent to

protect the compound from light during storage and handling.

Hydrolytic Stability:

As an ester, Ethyl 3-bromo-5-iodobenzoate can undergo hydrolysis, particularly in the

presence of strong acids or bases, to yield 3-bromo-5-iodobenzoic acid and ethanol. The rate

of hydrolysis is influenced by pH and temperature.

Table 2: Illustrative Stability Data for Ethyl 3-bromo-5-
iodobenzoate (Hypothetical)
Disclaimer: The following data is hypothetical and for illustrative purposes only. It is based on

general knowledge of similar chemical structures and should not be considered as actual

experimental results.
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Condition Parameter Value Degradation (%)

Thermal 40°C / 75% RH 4 weeks < 0.1%

60°C 2 weeks 0.5%

80°C 1 week 2.1%

Photolytic ICH Q1B Option 2 1.2 million lux hours 3.5%

200 W h/m²

Hydrolytic pH 4 25°C < 0.1%

pH 7 25°C 0.2%

pH 9 25°C 1.8%

Oxidative 3% H₂O₂ 25°C, 24h 4.2%

Experimental Protocols for Stability Assessment
The following are detailed methodologies for key experiments to assess the stability of Ethyl 3-
bromo-5-iodobenzoate.

Workflow for Stability Testing
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Planning & Preparation

Forced Degradation Studies

Analysis & Data Interpretation

Formal Stability Studies

Define Stability Indicating Method (e.g., HPLC)

Prepare Samples of Ethyl 3-bromo-5-iodobenzoate

Thermal Stress
(e.g., 60°C, 80°C)

Expose to Stress Conditions

Photolytic Stress
(ICH Q1B)

Expose to Stress Conditions

Hydrolytic Stress
(pH 4, 7, 9)

Expose to Stress Conditions

Oxidative Stress
(e.g., 3% H2O2)

Expose to Stress Conditions

Analyze Stressed Samples by HPLC

Identify and Quantify Degradants

Determine Degradation Pathways

Long-term & Accelerated Stability Testing

Data Evaluation & Shelf-life Determination
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Core Compound

Storage Recommendations

Handling Precautions

Conditions to Avoid

Ethyl 3-bromo-5-iodobenzoate

Cool, Dry, Well-Ventilated Area

Tightly Closed Container

Refrigerate

Protect from Light

Use Chemical Fume Hood

Wear PPE (Gloves, Goggles, Lab Coat)

Avoid Inhalation and Contact

Heat, Flames, Sparks

Strong Oxidizing Agents

Dust Generation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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